
Compound of Interest

Compound Name: ethyl N-cyanobenzimidate

Cat. No.: B8684543

To ensure rigorous scientific integrity, relying solely on predictive models is insufficient. Researchers must empirically validate solubility using a self-va

Step-by-Step Methodology & Causality:

Preparation of the Solid Phase:

Action: Weigh an excess amount (e.g., 200 mg) of ethyl N-cyanobenzimidate into a 5 mL amber glass vial.

Causality: The use of amber glass prevents potential UV-induced degradation of the cyanoimine double bond during prolonged equilibration. The

Solvent Addition & Equilibration:

Action: Add 1.0 mL of the target organic solvent (e.g., DCM or EtOH). Seal the vial tightly with a PTFE-lined cap. Place the vial in an isothermal s

Causality: A 24-hour equilibration period is necessary to overcome the dissolution activation energy of the crystal lattice, ensuring a true dynamic

Phase Separation:

Action: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 rpm for 15 minutes at 25 °C. Alternatively, filter the supernata

Causality: Complete removal of undissolved micro-particulates is critical. Failure to do so results in the dissolution of these particulates upon sub

Dilution and Quantitative Analysis (HPLC-UV):

Action: Extract an exact aliquot (e.g., 50 µL) of the clear supernatant and dilute it immediately (e.g., 1:100) with the HPLC mobile phase (e.g., 50

Causality: Immediate dilution quenches the saturation state. This prevents the compound from crystallizing out of solution in the HPLC auto-sam
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Workflow for isothermal shake-flask solubility determination of ethyl N-cyanobenzimidate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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